Cas no 349441-51-6 (3,4,5-triethoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide)

• Product Name: 3,4,5-triethoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• CAS No: 349441-51-6
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 3075270
• PubChem ID: 670757
• Update Time: 2025-04-21

3,4,5-triethoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• CHEMBL1528718
• STK046064
• AKOS000648416
• EU-0043018
• 3,4,5-triethoxy-N-(5-methyl-3-isoxazolyl)benzamide
• HMS2377B13
• AJ-292/40797223
• MLS000062308
• Oprea1_174153
• SMR000071124
• Oprea1_322766
• 349441-51-6

• Inchi： 1S/C17H22N2O5/c1-5-21-13-9-12(10-14(22-6-2)16(13)23-7-3)17(20)18-15-8-11(4)24-19-15/h8-10H,5-7H2,1-4H3,(H,18,19,20)
• InChI Key： RXNSMXYTCHNIAP-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C(NC2C=C(C)ON=2)=O)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 334.15287181Da
• Monoisotopic Mass: 334.15287181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų